Cas no 958991-06-5 (Methyl 6-oxopiperidine-3-carboxylate)

Methyl 6-oxopiperidine-3-carboxylate structure

958991-06-5 structure

Product Name:Methyl 6-oxopiperidine-3-carboxylate

CAS No:958991-06-5

MF:C₇H₁₁NO₃

MW:157.167142152786

MDL:MFCD17016096

CID:820211

PubChem ID:568114

Update Time:2024-10-25

Methyl 6-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-oxopiperidine-3-carboxylate
- Ethyl 6-oxopiperidine-3-carboxylate
- Piperidin-2-one-5-carboxylic acid, methyl ester
- YORUFIOEZHJAEZ-UHFFFAOYSA-N
- RW3210
- PB22855
- Methyl 6-oxo-3-piperidinecarboxylate #
- ST1040263
- W9779
- 6-Oxo-piperidine-3-carboxylic acid methyl ester
- Z795248068
- 6-Oxopiperidine-3-carboxylic acid methyl ester
- CS-0044684
- Methyl (S)-6-Oxopiperidine-3-carboxylate
- SCHEMBL8262495
- AS-33734
- MFCD17016096
- J-522564
- SB16229
- DTXSID60340853
- SY097006
- AKOS015909561
- Methyl6-oxopiperidine-3-carboxylate
- SY343979
- MFCD28502003
- SB16228
- MFCD28502002
- SY343978
- EN300-314255
- Methyl (R)-6-Oxopiperidine-3-carboxylate
- 958991-06-5
- DB-027122
- MDL： MFCD17016096
- Inchi： 1S/C7H11NO3/c1-11-7(10)5-2-3-6(9)8-4-5/h5H,2-4H2,1H3,(H,8,9)
- InChI Key： YORUFIOEZHJAEZ-UHFFFAOYSA-N
- SMILES： O=C1CCC(C(OC)=O)CN1

Computed Properties

Exact Mass: 157.07389321g/mol
Monoisotopic Mass: 157.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.4
XLogP3: -0.5

Methyl 6-oxopiperidine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM109224-5g	methyl 6-oxopiperidine-3-carboxylate	958991-06-5	97%	5g	$363	2021-08-06
Chemenu	CM109224-10g	methyl 6-oxopiperidine-3-carboxylate	958991-06-5	97%	10g	$605	2021-08-06
Chemenu	CM109224-25g	methyl 6-oxopiperidine-3-carboxylate	958991-06-5	97%	25g	$1210	2021-08-06
Alichem	A129005969-1g	Methyl 6-oxopiperidine-3-carboxylate	958991-06-5	95%	1g	$190.08	2023-08-31
Alichem	A129005969-5g	Methyl 6-oxopiperidine-3-carboxylate	958991-06-5	95%	5g	$632.50	2023-08-31
Alichem	A129005969-10g	Methyl 6-oxopiperidine-3-carboxylate	958991-06-5	95%	10g	$913.72	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IM396-200mg	Methyl 6-oxopiperidine-3-carboxylate	958991-06-5	95%	200mg	158.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IM396-50mg	Methyl 6-oxopiperidine-3-carboxylate	958991-06-5	95%	50mg	86.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IM396-5g	Methyl 6-oxopiperidine-3-carboxylate	958991-06-5	95%	5g	2663CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IM396-250mg	Methyl 6-oxopiperidine-3-carboxylate	958991-06-5	95%	250mg	373CNY	2021-05-07

Methyl 6-oxopiperidine-3-carboxylate Production Method

Production Method 1

1223433-42-8

958991-06-5

Reaction Conditions

1.1 Reagents: Hydrogen , Hydrochloric acid , Oxygen Catalysts: Palladium Solvents: Tetrahydrofuran , Water ; 24 h, 50 bar, 40 °C
1.2 Reagents: Sodium carbonate

Reference

: Interrupted pyridine hydrogenation: Asymmetric synthesis of δ-lactams

Wagener, Tobias; Lueckemeier, Lukas; Daniliuc, Constantin G. ; Glorius, Frank, Angewandte Chemie, 2021, 60(12), 6425-6429